Cas no 20142-87-4 ((2-Nitrophenoxy)acetyl Chloride)

• Product Name: (2-Nitrophenoxy)acetyl Chloride
• CAS No: 20142-87-4
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD00059822
• CID: 909112
• PubChem ID: 87573600
• Update Time: 2025-06-09

(2-Nitrophenoxy)acetyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Nitrophenoxyacetyl Chloride
• Nitrophenoxyacetylchloride
• (o-Nitrophenoxy)acetyl chloride
• 2-Nitrophenoxyacetic acid chloride
• acetyl chloride, (2-nitrophenoxy)-
• (2-Nitrophenoxy)acetyl chloride
• 2-(2-nitrophenoxy)acetyl chloride
• 2-Nitro-phenoxyessigsaeure-chlorid
• AEWBGACGIKCIJH-UHFFFAOYSA
• 2-NitrophenoxyacetylChloride
• o-nitrophenoxyacetyl chloride
• AEWBGACGIKCIJH-UHFFFAOYSA-
• STL197277
• BBL014868
• R1885
• N0236
• InChI=1/
• A879812
• VS-04661
• MFCD00059822
• DTXSID50462295
• InChI=1/C8H6ClNO4/c9-8(11)5-14-7-4-2-1-3-6(7)10(12)13/h1-4H,5H2
• Acetyl chloride, 2-(2-nitrophenoxy)-
• AEWBGACGIKCIJH-UHFFFAOYSA-N
• AKOS005173170
• 2-(2-nitrophenoxy)acetylChloride
• T72038
• 20142-87-4
• SCHEMBL922764
• ALBB-011214
• (2-Nitrophenoxy)acetyl Chloride

• MDL： MFCD00059822
• Inchi： 1S/C8H6ClNO4/c9-8(11)5-14-7-4-2-1-3-6(7)10(12)13/h1-4H,5H2
• InChI Key： AEWBGACGIKCIJH-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 214.99900
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.434
• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 329.1°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.565
• PSA: 72.12000
• LogP: 2.26220
• Solubility: Not determined

(2-Nitrophenoxy)acetyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (2-Nitrophenoxy)acetyl Chloride

Comprehensive Guide to (2-Nitrophenoxy)acetyl Chloride (CAS No. 20142-87-4): Properties, Applications, and Industry Insights

(2-Nitrophenoxy)acetyl Chloride (CAS No. 20142-87-4) is a specialized organic compound widely recognized for its role in synthetic chemistry and industrial applications. This acyl chloride derivative, featuring a nitrophenoxy group, is valued for its reactivity and versatility in forming esters, amides, and other functionalized molecules. Its molecular structure, C8H6ClNO4, combines a reactive acetyl chloride moiety with a 2-nitrophenoxy substituent, making it a key intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis.

In recent years, the demand for (2-Nitrophenoxy)acetyl Chloride has surged due to its utility in green chemistry initiatives and sustainable synthesis protocols. Researchers are increasingly exploring its potential in catalyzed reactions and low-waste processes, aligning with global trends toward eco-friendly manufacturing. The compound’s nitro-aromatic component also attracts attention in photoactive material development, particularly in OLEDs and sensors, where its electron-withdrawing properties enhance performance.

From a technical perspective, CAS 20142-87-4 exhibits notable stability under controlled conditions, though it requires handling in anhydrous environments due to its hydrolysis sensitivity. Its melting point (typically 45–50°C) and solubility in polar aprotic solvents like dichloromethane or THF make it adaptable to diverse reaction setups. Analytical techniques such as HPLC, NMR, and FT-IR are routinely employed to verify its purity, which is critical for high-yield transformations.

Industry professionals frequently search for "synthesis of (2-Nitrophenoxy)acetyl Chloride" or "CAS 20142-87-4 suppliers," reflecting its commercial relevance. Innovations in flow chemistry and automated synthesis platforms have further optimized its production, reducing costs and improving scalability. Additionally, its applications in peptide coupling and polymer modification are gaining traction, as evidenced by patent filings and academic publications.

Regulatory compliance for (2-Nitrophenoxy)acetyl Chloride adheres to standard chemical safety protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most jurisdictions, its lachrymatory effects necessitate cautious handling. Environmental studies highlight its biodegradability under aerobic conditions, supporting its use in sustainable workflows.

Future prospects for 20142-87-4 include exploratory research in bioorthogonal chemistry and drug conjugate development, where its selective reactivity could enable novel therapeutic platforms. As industries prioritize efficiency and renewable resources, this compound’s role in value-added chemical synthesis is poised to expand, solidifying its position as a cornerstone of modern organic chemistry.